Cas no 89581-68-0 (2,4(1H,3H)-Pyrimidinedione,1-(2-chloroacetyl)-)
89581-68-0 structure
Product Name:2,4(1H,3H)-Pyrimidinedione,1-(2-chloroacetyl)-
CAS No:89581-68-0
MF:C6H5ClN2O3
MW:188.56850028038
CID:712017
PubChem ID:45080860
Update Time:2025-04-19
2,4(1H,3H)-Pyrimidinedione,1-(2-chloroacetyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2,4(1H,3H)-Pyrimidinedione,1-(2-chloroacetyl)-
- 1-(2-chloroacetyl)pyrimidine-2,4-dione
- 2,4(1H,3H)-Pyrimidinedione, 1-(chloroacetyl)- (9CI)
- 1-(2-Chloroacetyl)pyrimidine-2,4(1H,3H)-dione
- 89581-68-0
- DTXSID40664145
- 1-(Chloroacetyl)pyrimidine-2,4(1H,3H)-dione
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- Inchi: 1S/C6H5ClN2O3/c7-3-5(11)9-2-1-4(10)8-6(9)12/h1-2H,3H2,(H,8,10,12)
- InChI Key: OOKLPYPAWMWHQR-UHFFFAOYSA-N
- SMILES: ClCC(N1C=CC(NC1=O)=O)=O
Computed Properties
- Exact Mass: 187.9988697g/mol
- Monoisotopic Mass: 187.9988697g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 66.5Ų
2,4(1H,3H)-Pyrimidinedione,1-(2-chloroacetyl)- Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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